Lysipressin-d5 TFA Salt
Description
Lysipressin-d5 TFA Salt is a deuterated analog of Lysipressin (8-L-lysine vasopressin), a peptide hormone analog of vasopressin. Vasopressin regulates blood pressure, water balance, and acts as a neurotransmitter in the central nervous system . The "d5" designation indicates the substitution of five hydrogen atoms with stable deuterium isotopes, commonly employed to enhance metabolic stability and serve as internal standards in mass spectrometry-based quantification . The trifluoroacetic acid (TFA) salt form arises during peptide synthesis, where TFA is used in purification steps via reverse-phase HPLC .
Properties
Molecular Formula |
C₄₆H₆₀D₅N₁₃O₁₂S₂ . (C₂HF₃O₂)ₓ |
|---|---|
Molecular Weight |
1061.2511402 |
Synonyms |
19-Amino-4-[2-[[5-amino-1-[(carbamoylmethyl)carbamoyl]pentyl]carbamoyl]-1-pyrrolidinylcarbonyl]-13-benzyl-7-(carbamoylmethyl)-16-p-hydroxybenzyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloeicosane-10-propionamide-d5 TFA Salt; 1,2-Dith |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Chemical Properties :
- Molecular Formula : C₄₆H₆₀D₅N₁₃O₁₂S₂·x(C₂HF₃O₂) (TFA salt) .
- Molecular Weight : 1061.25 g/mol (TFA salt) .
- Appearance : Typically a white to off-white solid, hygroscopic, and stored at +4°C .
- Applications : Primarily used as a deuterated internal standard for pharmacokinetic studies and analytical quantification of Lysipressin in biological matrices .
Structural and Isotopic Comparisons
Key Observations :
- Isotopic Labeling : Lysipressin-d5 and Terlipressin-Phe(d5) incorporate deuterium at specific residues (lysine and phenylalanine, respectively), enabling precise quantification in mass spectrometry .
- Salt Forms : TFA salts dominate in early-stage research due to synthesis workflows, while acetate salts are preferred in later development for reduced toxicity .
Functional and Pharmacological Comparisons
This compound vs. Lysipressin Acetic Acid Salt
- Applications: Lysipressin-d5: Serves as an internal standard for quantifying endogenous Lysipressin levels in plasma . Lysipressin Acetate: Used in functional studies to assess vasopressin receptor signaling and antidiuretic effects .
Lysipressin-d5 vs. Terlipressin Derivatives
- Structural Differences: Terlipressin contains a triglycyl lysine residue, whereas Lysipressin is a cyclic nonapeptide .
- Isotopic Utility : Both Lysipressin-d5 and Terlipressin-Phe(d5) are deuterated to improve assay accuracy but target distinct peptide targets (vasopressin vs. vasoconstrictor Terlipressin) .
Pharmacological Insights
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